8-(benzyloxy)-2-[(E)-2-(2-fluorophenyl)ethenyl]quinoline

• Molecular Formula: C24H18FNO
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 2-[(E)-2-(2-fluorophenyl)ethenyl]-8-phenylmethoxyquinoline
• InChI: InChI=1S/C24H18FNO/c25-22-11-5-4-9-19(22)13-15-21-16-14-20-10-6-12-23(24(20)26-21)27-17-18-7-2-1-3-8-18/h1-16H,17H2/b15-13+
• InChI Key: XHBCPUKMEHRPPM-FYWRMAATSA-N
• Isomeric SMILES: C1=CC=C(C=C1)COC2=CC=CC3=C2N=C(C=C3)/C=C/C4=CC=CC=C4F
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC3=C2N=C(C=C3)C=CC4=CC=CC=C4F

Description

8-(benzyloxy)-2-[(E)-2-(2-fluorophenyl)ethenyl]quinoline is a synthetic organic compound that belongs to the quinoline family Quinoline derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(benzyloxy)-2-[(E)-2-(2-fluorophenyl)ethenyl]quinoline typically involves multi-step organic reactions. One common approach is the Friedländer synthesis, which involves the condensation of aniline derivatives with carbonyl compounds. The specific reaction conditions, such as temperature, solvents, and catalysts, can vary depending on the desired yield and purity.

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route for large-scale production. This includes selecting cost-effective reagents, efficient catalysts, and scalable reaction conditions. The process may also involve purification steps such as recrystallization or chromatography to ensure the compound’s purity.

Chemical Reactions Analysis

Types of Reactions

8-(benzyloxy)-2-[(E)-2-(2-fluorophenyl)ethenyl]quinoline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline N-oxides.

Reduction: Reduction reactions can convert the compound into different quinoline derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce new functional groups into the quinoline ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are used under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline N-oxides, while substitution reactions can produce a variety of functionalized quinoline derivatives.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of materials with specific properties, such as dyes or polymers.

Mechanism of Action

The mechanism of action of 8-(benzyloxy)-2-[(E)-2-(2-fluorophenyl)ethenyl]quinoline depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The pathways involved can include inhibition of enzyme activity, receptor binding, or interference with cellular processes.

Comparison with Similar Compounds

Similar Compounds

Quinoline: The parent compound with a simpler structure.

8-hydroxyquinoline: Known for its metal-chelating properties.

2-phenylquinoline: Another derivative with potential biological activities.

Uniqueness

8-(benzyloxy)-2-[(E)-2-(2-fluorophenyl)ethenyl]quinoline is unique due to the presence of the benzyloxy and fluorophenyl groups, which can impart distinct chemical and biological properties. These structural features may enhance its activity or selectivity in various applications.